N'-[(E)-furan-2-ylmethylidene]-2-(2-nitrophenoxy)acetohydrazide

• IUPAC Name: N-[(E)-furan-2-ylmethylideneamino]-2-(2-nitrophenoxy)acetamide
• InChI: InChI=1S/C13H11N3O5/c17-13(15-14-8-10-4-3-7-20-10)9-21-12-6-2-1-5-11(12)16(18)19/h1-8H,9H2,(H,15,17)/b14-8+
• InChI Key: JPSYUWMFDWWYEK-RIYZIHGNSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OCC(=O)NN=CC2=CC=CO2
• Isomeric SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OCC(=O)N/N=C/C2=CC=CO2
• Molecular Formula: C13H11N3O5
• Molecular Weight: 289.24 g/mol

Description

N’-[(E)-furan-2-ylmethylidene]-2-(2-nitrophenoxy)acetohydrazide is a synthetic organic compound that belongs to the class of hydrazones This compound is characterized by the presence of a furan ring, a nitrophenoxy group, and a hydrazone linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[(E)-furan-2-ylmethylidene]-2-(2-nitrophenoxy)acetohydrazide typically involves the condensation reaction between furan-2-carbaldehyde and 2-(2-nitrophenoxy)acetohydrazide. The reaction is carried out under reflux conditions in the presence of a suitable solvent, such as ethanol or methanol. The reaction mixture is heated for several hours to ensure complete condensation, and the product is then isolated by filtration and recrystallization .

Industrial Production Methods

While specific industrial production methods for N’-[(E)-furan-2-ylmethylidene]-2-(2-nitrophenoxy)acetohydrazide are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity. Industrial production may also involve the use of continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N’-[(E)-furan-2-ylmethylidene]-2-(2-nitrophenoxy)acetohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: The furan ring and nitrophenoxy group can participate in electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or catalytic hydrogenation can be used.

Substitution: Reagents like halogens, acids, or bases can facilitate substitution reactions.

Major Products Formed

Oxidation: Formation of furan-2-carboxylic acid derivatives.

Reduction: Formation of amino derivatives of the original compound.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

N’-[(E)-furan-2-ylmethylidene]-2-(2-nitrophenoxy)acetohydrazide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its bioactive properties.

Mechanism of Action

The mechanism of action of N’-[(E)-furan-2-ylmethylidene]-2-(2-nitrophenoxy)acetohydrazide involves its interaction with biological molecules. The compound can form hydrogen bonds and coordinate with metal ions, which can affect various biochemical pathways. The presence of the nitrophenoxy group allows for interactions with enzymes and receptors, potentially leading to antimicrobial or anticancer effects .

Comparison with Similar Compounds

Similar Compounds

• N’-[(E)-furan-2-ylmethylidene]furan-2-carbohydrazide
• N’-[(E)-furan-2-ylmethylidene]-2-hydroxybenzohydrazide
• N’-[(E)-(5-iodofuran-2-yl)methylidene]-2-(2-nitrophenoxy)acetohydrazide

Uniqueness

N’-[(E)-furan-2-ylmethylidene]-2-(2-n